A BODIPY-based fluorescent probe for ratiometric detection of gold ions: utilization of Z-enynol as the reactive unit†
Chemical Communications Pub Date: 2016-06-06 DOI: 10.1039/C6CC04100K
Abstract
Using an irreversible intramolecular cyclisation pathway triggered by gold ions, a boron-dipyrromethene (BODIPY) based fluorescent probe integrated with a reactive Z-enynol motif responds selectively to gold ions. With the addition of gold(III), the probe displays ratiometric fluorescence behaviour clearly observable to the naked eye under both visible and UV light.
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Journal Nameļ¼Chemical Communications
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CAS no.: 102185-16-0
